Cas no 175136-70-6 ((2,3,4,5,6-Pentamethylphenyl)(thiophen-2-yl)methanone)

• Product Name: (2,3,4,5,6-Pentamethylphenyl)(thiophen-2-yl)methanone
• CAS No: 175136-70-6
• MF: C₁₆H₁₈OS
• MW: 258.378523349762
• CID: 134249
• PubChem ID: 519440
• Update Time: 2025-04-19

(2,3,4,5,6-Pentamethylphenyl)(thiophen-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2,3,4,5,6-Pentamethylphenyl)(thiophen-2-yl)methanone
• (2,3,4,5,6-PENTAMETHYLPHENYL)(2-THIENYL)METHANONE
• (2,3,4,5,6-pentamethylphenyl)-thiophen-2-ylmethanone
• Methanone,(2,3,4,5,6-pentamethylphenyl)-2-thienyl-
• 2-(Pentamethylbenzoyl)thiophene
• HMS549L04
• Methanone, (2,3,4,5,6-pentamethylphenyl)-2-thienyl-
• (2,3,4,5,6-Pentamethylphenyl)(2-thienyl)methanone #
• ZGEZTRBQIJWTJL-UHFFFAOYSA-N
• BRD-K67072466-001-01-9
• Maybridge1_002886
• DTXSID90334023
• CDS1_000598
• FT-0608892
• CCG-54851
• SR-01000643916-1
• AKOS009159196
• 175136-70-6
• DivK1c_001638
• 2-(PENTAMETHYLBENZOYL)THIOPHENE 99%

• Inchi： 1S/C16H18OS/c1-9-10(2)12(4)15(13(5)11(9)3)16(17)14-7-6-8-18-14/h6-8H,1-5H3
• InChI Key： ZGEZTRBQIJWTJL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C(C)=C(C)C(C)=C(C)C=1C)=O

Computed Properties

• Exact Mass: 258.10800
• Monoisotopic Mass: 258.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Melting Point: 108 °C
• PSA: 45.31000
• LogP: 4.52110

(2,3,4,5,6-Pentamethylphenyl)(thiophen-2-yl)methanone Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25